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Compound of Interest

Compound Name: Undec-1-EN-9-yne

Cat. No.: B12587625

Technical Support Center: Undec-1-en-9-yne

Disclaimer: Specific stability and storage data for Undec-1-en-9-yne is not readily available.
The following information is based on the general chemical properties of its functional groups: a
terminal alkene and a terminal alkyne. These are best-practice recommendations and should
be supplemented by careful observation and in-house experimental validation.

Frequently Asked Questions (FAQSs)

Q1: What are the primary stability concerns for Undec-1-en-9-yne?

Al: Undec-1-en-9-yne contains two reactive functional groups: a terminal alkene (-C=CH3)
and a terminal alkyne (-C=CH). The primary stability concerns are:

o Oxidation: Alkenes and alkynes can be susceptible to oxidation, especially in the presence of
air (oxygen). This can lead to the formation of peroxides, which can be explosive, as well as
other oxygenated byproducts that can act as impurities in reactions.

o Polymerization: Terminal alkenes, also known as alpha-olefins, can be prone to
polymerization, which may be initiated by heat, light, or the presence of catalysts or
impurities.

o Degradation of the Terminal Alkyne: Terminal alkynes are weakly acidic and can be
deprotonated by strong bases. They can also react with certain metals, such as copper,
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silver, and mercury, to form unstable acetylides which can be shock-sensitive and explosive.
Q2: How should | store Undec-1-en-9-yne for short-term and long-term use?

A2: For optimal stability, Undec-1-en-9-yne should be stored under an inert atmosphere (e.g.,
nitrogen or argon) to prevent oxidation. For long-chain olefins, nitrogen blanketing of storage
tanks is an essential practice to minimize product degradation. It is especially important for
lower molecular weight olefins. Antioxidants, such as BHT, may also be added in small
amounts (25-100 ppm) for additional protection, particularly if nitrogen blanketing is not
feasible.

o Short-Term Storage: Store in a tightly sealed container, under an inert atmosphere, in a cool,
dark place.

e Long-Term Storage: For extended periods, storage at low temperatures (-20°C) under an
inert atmosphere is recommended to minimize degradation and potential polymerization.

Q3: What materials are incompatible with Undec-1-en-9-yne?

A3: Based on the reactivity of terminal alkenes and alkynes, the following materials should be
avoided:

o Strong Oxidizing Agents: (e.g., peroxides, nitrates, perchlorates) can lead to vigorous and
potentially explosive reactions.

e Strong Acids and Bases: Can catalyze polymerization or other degradation reactions.

o Certain Metals: Avoid contact with copper, silver, mercury, and their salts, as these can form
explosive acetylides with the terminal alkyne. Brass and other copper-containing alloys
should also be avoided in handling and storage equipment.

o Free Radical Initiators: Can promote unwanted polymerization of the alkene.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Unexpected peaks in
NMR/GC-MS analysis of a

fresh sample.

Sample degradation due to
improper storage (exposure to
air/light).

Purge the sample with an inert
gas (nitrogen or argon) before
sealing and store in a cool,
dark place. For long-term
storage, consider refrigeration

under an inert atmosphere.

Reduced reactivity in a
reaction where the alkyne is a

key functional group.

Formation of acetylides with
trace metals or partial

polymerization.

Ensure all glassware and
reaction components are
scrupulously clean and free of
incompatible metal
contaminants. Consider
filtering the compound through
a short plug of neutral alumina

before use.

The sample has become

viscous or has solidified.

Polymerization of the alkene

moiety.

This indicates significant
degradation. The sample
should be disposed of
according to safety protocols.
To prevent this, store at low
temperatures and under an

inert atmosphere.

Discoloration of the sample

(e.g., yellowing).

Oxidation or the presence of

polymeric impurities.

While slight discoloration may
not always affect reactivity, it is
a sign of degradation. For
sensitive applications,
purification by distillation or
chromatography under an inert
atmosphere may be

necessary.

Physical Properties of Related Compounds

As specific data for Undec-1-en-9-yne is not available, the physical properties of the

corresponding terminal alkyne (1-Undecyne) and terminal alkene (1-Undecene) are provided
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for context.

Property 1-Undecyne 1-Undecene

Molecular Formula Ci1H20 CiiH20

Molecular Weight 152.28 g/mol 154.3 g/mol

Boiling Point 192 -193 °C 192 -193 °C

Melting Point -49 °C -49 °C

Flash Point 65 °C /149 °F 63 °C/145.4 °F

Appearance Colorless to Light yellow liquid Colorless to Light yellow liquid

Experimental Workflow: Handling and Storage
Troubleshooting

Caption: Troubleshooting workflow for Undec-1-en-9-yne stability.

 To cite this document: BenchChem. [Stability and storage conditions for Undec-1-en-9-yne].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12587625#stability-and-storage-conditions-for-
undec-1-en-9-yne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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